![molecular formula C12H8N2O B173001 11H-pyrido[2,1-b]quinazolin-11-one CAS No. 578-96-1](/img/structure/B173001.png)
11H-pyrido[2,1-b]quinazolin-11-one
Overview
Description
“11H-pyrido[2,1-b]quinazolin-11-one” is a chemical compound with the molecular formula C13H14N2O and a molecular weight of 214.2631 . It is also known as "6,7,8,9-tetrahydro, 9-methyl 11H-pyrido[2,1-b]quinazolin-11-one" .
Molecular Structure Analysis
The molecular structure of “11H-pyrido[2,1-b]quinazolin-11-one” can be represented by the IUPAC Standard InChI: InChI=1S/C13H14N2O/c1-9-5-4-8-12-14-11-7-3-2-6-10 (11)13 (16)15 (9)12/h2-3,6-7,9H,4-5,8H2,1H3 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of “11H-pyrido[2,1-b]quinazolin-11-one” include a molecular weight of 214.2631 . More detailed properties are not available in the search results.Scientific Research Applications
Fluorescent Probe for Detection of Acids or Basic Amines
This compound can act as a reversible turn-on/off fluorescent probe for the detection of acids or basic amines in both solution and gas phases . The emission spectrum of the compound is pH-dependent, with the emission intensity skyrocketing at pH 1, while at pH 14, fluorescence is switched off . This property allows it to be used as an acid or base-sensitive sensor .
Efflux Pump Inhibition in Mycobacteria
11H-pyrido[2,1-b]quinazolin-11-one analogues have been studied for their role as efflux pump inhibitors in Mycobacterium smegmatis . The major involvement of efflux pump in drug resistance has made it a direct approach for therapeutic exploration against resistant M. tuberculosis .
Removal of Pesticide-Contaminated Wastewater
2,6-Dichloro-4-methyl-11H-pyrido[2,1-b]quinazolin-11-one, a derivative of the compound, has been found useful in the removal of pesticide-contaminated wastewater via electrocoagulation with iron electrodes .
Synthesis of Multicyclic Derivatives
A new multicyclic derivative library of 11H-pyrido[2,1-b]quinazolin-11-one has been synthesized . The synthesis involves a C–N Buchwald–Hartwig coupling and pyridine de-aromatization under satisfactory conditions . In this work, traditional solvents were replaced with bio-sourced eucalyptus oil, demonstrating its interest as a green solvent in chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 11H-pyrido[2,1-b]quinazolin-11-one is the efflux pumps in Mycobacterium smegmatis . These efflux pumps play a crucial role in drug resistance, making them a significant target for therapeutic exploration against resistant M. tuberculosis .
Mode of Action
11H-pyrido[2,1-b]quinazolin-11-one interacts with the LfrA amino acid residues present in Rv2333c and Rv2846c of M. tuberculosis . This interaction inhibits the efflux pumps, thus confirming their role as efflux pump inhibitors .
Result of Action
The inhibition of efflux pumps by 11H-pyrido[2,1-b]quinazolin-11-one results in a significant reduction in colony-forming units of M. tuberculosis . This indicates that the compound has a bactericidal effect, contributing to the control and treatment of tuberculosis.
Action Environment
The action of 11H-pyrido[2,1-b]quinazolin-11-one is influenced by the pH of the environment. It acts as a pH-dependent, reversible fluorescent probe . At pH 7, the emission spectrum is similar to that in acetonitrile, whereas at pH 1, the emission intensity increases significantly, and at pH 14, fluorescence is switched off . This pH-dependent behavior suggests that the compound’s action, efficacy, and stability may be influenced by the acidity or alkalinity of the environment.
properties
IUPAC Name |
pyrido[2,1-b]quinazolin-11-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MONJTOUXCWKOFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N3C=CC=CC3=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206494 |
Source
|
| Record name | 11H-Pyrido(2,1-b)quinazolin-11-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
28.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24810135 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
11H-pyrido[2,1-b]quinazolin-11-one | |
CAS RN |
578-96-1 |
Source
|
| Record name | 11H-Pyrido(2,1-b)quinazolin-11-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000578961 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 11H-Pyrido(2,1-b)quinazolin-11-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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